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Compound of Interest

2',7-Dihydroxy-5,8-
Compound Name:
dimethoxyflavanone

Cat. No.: B14756639

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flavanones are a class of flavonoids that exhibit a wide range of biological activities, making
them attractive scaffolds for drug discovery and development. This document provides a
detailed protocol for the synthesis of 2',7-Dihydroxy-5,8-dimethoxyflavanone, a poly-
substituted flavanone with potential pharmacological applications. The synthesis is based on
the well-established Claisen-Schmidt condensation to form a chalcone intermediate, followed
by an intramolecular cyclization to yield the target flavanone.

Chemical Structures
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Compound Structure
Starting Material 1: 2',4'-Dihydroxy-3',6'- 2" 4'-Dihydroxy-3',6'-dimethoxyacetophenone
dimethoxyacetophenone (Structure to be visualized based on name)

_ _ .2-Hydroxybenzaldehyde (Structure to be
Starting Material 2: 2-Hydroxybenzaldehyde ) )
visualized based on name)

Intermediate: 2,2',4'-Trihydroxy-3',6'- urlz,2',4'-Trihydroxy—3',6'—dimethoxycha|cone
dimethoxychalcone (Structure to be visualized based on name)
Final Product: 2',7-Dihydroxy-5,8- .2 7-Dihydroxy-5,8-dimethoxyflavanone
dimethoxyflavanone (Structure to be visualized based on name)

Synthesis Overview

The synthesis of 2',7-Dihydroxy-5,8-dimethoxyflavanone is achieved in two main steps:

o Step 1: Chalcone Formation (Claisen-Schmidt Condensation). An appropriately substituted
acetophenone (2',4'-Dihydroxy-3',6'-dimethoxyacetophenone) is reacted with an aromatic
aldehyde (2-Hydroxybenzaldehyde) in the presence of a base to form the corresponding
chalcone intermediate (2,2',4'-Trihydroxy-3',6'-dimethoxychalcone).

e Step 2: Flavanone Formation (Intramolecular Cyclization). The chalcone intermediate
undergoes an intramolecular Michael addition to form the flavanone ring system. This can be
catalyzed by acid or base.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b14756639?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14756639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing
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( 2',7-Dihydroxy-5,8-dimethoxyflavanone )
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( Potential Biological Activities \
k (Based on related structures) )

Anti-inflammatory Antioxidant Neuroprotective

Click to download full resolution via product page

 To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of 2',7-
Dihydroxy-5,8-dimethoxyflavanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14756639#synthesis-of-2-7-dihydroxy-5-8-
dimethoxyflavanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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